Cas no 861393-66-0 (N-[1-(1h-benzotriazol-1-yl)-2,2-dimethylpropyl]-2-(3,4-dimethoxyp Henyl)acetamide)

• Product Name: N-[1-(1h-benzotriazol-1-yl)-2,2-dimethylpropyl]-2-(3,4-dimethoxyp Henyl)acetamide
• CAS No: 861393-66-0
• MF: C₂₁H₂₆N₄O₃
• MW: 382.456144809723
• CID: 1851312
• PubChem ID: 44139473
• Update Time: 2025-07-18

N-[1-(1h-benzotriazol-1-yl)-2,2-dimethylpropyl]-2-(3,4-dimethoxyp Henyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(1H-Benzotriazol-1-yl)-2,2-dimethylpropyl]-2-(3,4-dimethoxyp henyl)acetamide
• N-[1-(1,3-benzodioxol-5-yl)-1-butenyl]acetamide
• N-(1-(2H-benzo[3,4-d]1,3-dioxolen-5-yl)-but-1-enyl)acetamide
• N-(1-(1H-benzo[d][1,2,3]triazol-1-yl)-2,2-dimethylpropyl)-2-(3,4-dimethoxyphenyl)acetamide
• AG-F-40816
• N-[1-(1H-1,2,3-benzotriazol-1-yl)-2,2-dimethylpropyl]-2-(3,4-dimethoxyphenyl)acetamide
• CTK1A8167
• Acetamide, N-[1-(1,3-benzodioxol-5-yl)-1-butenyl]-
• N-[1-(1H-Benzotriazol-1-yl)-2,2-dimethylpropyl]-3,4-dimethoxybenzeneacetamide
• N-[1-(1H-Benzotriazol-1-yl)-2,2-dimethylpropyl]-3,4-dimethoxybenzeneacetamide (ACI)
• 861393-66-0
• N-[1-(benzotriazol-1-yl)-2,2-dimethylpropyl]-2-(3,4-dimethoxyphenyl)acetamide
• CS-M0063
• BJNHQGKLOLJVOT-UHFFFAOYSA-N
• AKOS037650049
• CS-14163
• SCHEMBL5343643
• N-(1-(1h-benzo[d][1,2,3]triazol-1-yl)-2,2-dimethyl- propyl)-2-(3,4-dimethoxyphenyl)acetamide
• DB-298098
• N-[1-(1h-benzotriazol-1-yl)-2,2-dimethylpropyl]-2-(3,4-dimethoxyp Henyl)acetamide

• Inchi： 1S/C21H26N4O3/c1-21(2,3)20(25-16-9-7-6-8-15(16)23-24-25)22-19(26)13-14-10-11-17(27-4)18(12-14)28-5/h6-12,20H,13H2,1-5H3,(H,22,26)
• InChI Key： BJNHQGKLOLJVOT-UHFFFAOYSA-N
• SMILES： O=C(CC1C=C(OC)C(OC)=CC=1)NC(C(C)(C)C)N1C2C(=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 382.20049070g/mol
• Monoisotopic Mass: 382.20049070g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 524
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 78.3Ų

Experimental Properties

• Density: 1.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on N-[1-(1h-benzotriazol-1-yl)-2,2-dimethylpropyl]-2-(3,4-dimethoxyp Henyl)acetamide

Professional Introduction to N-[1-(1H-Benzotriazol-1-yl)-2,2-dimethylpropyl]-2-(3,4-dimethoxypHenyl)acetamide (CAS No. 861393-66-0)

N-[1-(1H-benzotriazol-1-yl)-2,2-dimethylpropyl]-2-(3,4-dimethoxypHenyl)acetamide, identified by its CAS number 861393-66-0, is a specialized compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in the development of novel therapeutic agents.

The molecular structure of N-[1-(1H-benzotriazol-1-yl)-2,2-dimethylpropyl]-2-(3,4-dimethoxypHenyl)acetamide is characterized by the presence of a benzotriazole moiety and an acetamide functional group. The benzotriazole ring is known for its ability to interact with various biological targets, including enzymes and receptors, which has made it a valuable scaffold in medicinal chemistry. The acetamide group, on the other hand, contributes to the compound's solubility and metabolic stability, making it an attractive candidate for further development.

In recent years, there has been a growing interest in the development of molecules that can modulate inflammatory pathways. The benzotriazole moiety in N-[1-(1H-benzotriazol-1-yl)-2,2-dimethylpropyl]-2-(3,4-dimethoxypHenyl)acetamide has been shown to possess anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are crucial in the production of pro-inflammatory mediators like prostaglandins and leukotrienes. By targeting these enzymes, the compound may offer a novel approach to treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The dimethylpropyl group in the compound's name also plays a significant role in its overall biological activity. This bulky group can influence the compound's binding affinity to biological targets by affecting its conformational flexibility. Additionally, the presence of dimethyl groups can enhance metabolic stability, reducing the likelihood of rapid degradation in vivo. These structural features make N-[1-(1H-benzotriazol-1-yl)-2,2-dimethylpropyl]-2-(3,4-dimethoxypHenyl)acetamide a promising candidate for further investigation.

The 3,4-dimethoxyphenyl group is another key feature of this compound that contributes to its biological activity. This aromatic ring system is known to interact with various receptors and enzymes involved in neurotransmitter signaling. For instance, compounds containing this moiety have been shown to modulate serotonin receptors, which are implicated in mood disorders such as depression and anxiety. By targeting these receptors, N-[1-(1H-benzotriazol-1-yl)-2,2-dimethylpropyl]-2-(3,4-dimethoxypHenyl)acetamide may offer therapeutic benefits in managing these conditions.

In addition to its potential anti-inflammatory and neuropharmacological activities, N-[1-(1H-benzotriazol-1-yl)-2,2-dimethylpropyl]-2-(3,4-dimethoxypHenyl)acetamide has also been studied for its antimicrobial properties. The benzotriazole moiety is known to exhibit broad-spectrum antimicrobial activity by interfering with essential bacterial processes such as DNA replication and cell wall synthesis. This makes the compound a valuable candidate for developing new antibiotics to combat drug-resistant bacterial infections.

The synthesis of N-[1-(1H-benzotriazol-1-yl)-2,2-dimethylpropyl]-2-(3,4-dimethoxypHenyl)acetamide involves multiple steps that require precise control over reaction conditions and reagent selection. The benzotriazole ring is typically introduced through nucleophilic substitution reactions involving halogenated benzene derivatives. The dimethylpropyl group is then added via Friedel-Crafts alkylation reactions using appropriate alkylating agents. Finally, the acetamide functionality is introduced through acylation reactions using acetic anhydride or other acetylating agents.

The purity and yield of N-[1-(1H-benzotriazol-1-yl)-2,2-dimethylpropyl]-2-(3,4-dimethoxypHenyl)acetamide are critical factors that determine its suitability for further biological testing. High-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly used techniques for analyzing the purity and structural integrity of the compound. These analytical methods ensure that the final product meets the required standards before it is subjected to biological evaluation.

Biological evaluation of N-[1-(1H-benzotriazol-1-yl)-2,2-dimethylpropyl]-2-(3,4-dimethoxypHenyl)acetamide involves testing its activity against various biological targets using in vitro assays. These assays can provide insights into the compound's mechanism of action and potential therapeutic applications. For example, enzyme inhibition assays can determine the compound's ability to inhibit COX and LOX enzymes involved in inflammation. Receptor binding assays can assess its interaction with serotonin receptors relevant to mood disorders.

In vivo studies are also essential for evaluating the efficacy and safety of N-[1-(1H-benzotriazol-1-yl)-2,2-dimethylpropyl] -< strong > 22 - ( 33 , 44 - dimethoxyphen y l ) a c et am ide strong > . Animal models of inflammation , such as carrageenan-induced paw edema in rats , can provide evidence of its anti-inflammatory effects. Similarly , animal models of depression and anxiety can be used to assess its potential neuropharmacological activity . These studies help to validate the findings from in vitro assays and provide a basis for further clinical development.

The pharmacokinetic properties of N-[< strong > 11 - ( 11 H - b enz o tri az ol -11 - y l ) -22 - dim eth y l prop y l ] - 22 - (33 ,44 - dim eth oxyphen y l ) ace tam ide strong > are also important considerations in drug development . Absorption , distribution , metabolism , and excretion (ADME) studies can provide valuable information about how the compound behaves within the body . This information is crucial for optimizing dosing regimens and minimizing potential side effects . Techniques such as mass spectrometry and radiolabeling are commonly used to study these pharmacokinetic parameters.

In conclusion，N-[< strong > 11 - ( 11 H - b enz o tri az ol -11 - y l ) -22 - dim eth y l prop y l ] - 22 - (33 ,44 - dim eth oxyphen y l ) ace tam ide strong > (CAS No . 86 1393 -66 -0 ) is a promising compound with significant potential in various therapeutic areas . Its unique molecular structure ， characterized by a benzotriazole moiety ， an acetamide functional group ，and other key substituents ， makes it an attractive candidate for further development . Ongoing research efforts are focused on elucidating its mechanism of action ， optimizing its pharmacokinetic properties ，and conducting clinical trials to evaluate its therapeutic efficacy . With continued investigation ， this compound may contribute to advancements in treating inflammatory diseases ， mood disorders ，and antimicrobial infections . p >